1-(3-chlorophenyl)-N-(2,6-dimethylphenyl)-4-oxo-1,4-dihydropyridazine-3-carboxamide

• Molecular Formula: C19H16ClN3O2
• Molecular Weight: 353.8 g/mol
• IUPAC Name: 1-(3-chlorophenyl)-N-(2,6-dimethylphenyl)-4-oxopyridazine-3-carboxamide
• InChI: InChI=1S/C19H16ClN3O2/c1-12-5-3-6-13(2)17(12)21-19(25)18-16(24)9-10-23(22-18)15-8-4-7-14(20)11-15/h3-11H,1-2H3,(H,21,25)
• InChI Key: KOWLHNQMOFZOJH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC(=O)C2=NN(C=CC2=O)C3=CC(=CC=C3)Cl

Description

1-(3-chlorophenyl)-N-(2,6-dimethylphenyl)-4-oxo-1,4-dihydropyridazine-3-carboxamide is a synthetic organic compound that belongs to the class of pyridazine derivatives This compound is characterized by its unique structure, which includes a chlorophenyl group, a dimethylphenyl group, and a dihydropyridazine ring

Preparation Methods

The synthesis of 1-(3-chlorophenyl)-N-(2,6-dimethylphenyl)-4-oxo-1,4-dihydropyridazine-3-carboxamide typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Formation of the pyridazine ring: This can be achieved through the condensation of appropriate hydrazine derivatives with diketones or ketoesters under acidic or basic conditions.

Introduction of the chlorophenyl group: This step often involves the use of chlorobenzene derivatives in a nucleophilic aromatic substitution reaction.

Attachment of the dimethylphenyl group: This can be accomplished through Friedel-Crafts acylation or alkylation reactions using dimethylbenzene derivatives.

Final coupling and cyclization: The intermediate compounds are then coupled and cyclized under controlled conditions to form the final product.

Industrial production methods may involve optimization of these steps to enhance yield and purity, as well as the use of catalysts and specific reaction conditions to streamline the process.

Chemical Reactions Analysis

1-(3-chlorophenyl)-N-(2,6-dimethylphenyl)-4-oxo-1,4-dihydropyridazine-3-carboxamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using strong oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the formation of alcohols or amines.

Hydrolysis: The compound can undergo hydrolysis under acidic or basic conditions, breaking down into its constituent parts.

Common reagents and conditions used in these reactions include organic solvents (e.g., dichloromethane, ethanol), catalysts (e.g., palladium on carbon), and specific temperature and pressure conditions.

Scientific Research Applications

1-(3-chlorophenyl)-N-(2,6-dimethylphenyl)-4-oxo-1,4-dihydropyridazine-3-carboxamide has several scientific research applications:

Medicinal Chemistry: This compound is studied for its potential as a pharmaceutical agent, particularly in the development of anti-inflammatory, anti-cancer, and antimicrobial drugs.

Material Science: It is explored for its use in the synthesis of advanced materials, such as polymers and nanomaterials, due to its unique structural properties.

Biological Research: The compound is used in various biological assays to study its effects on cellular processes and molecular pathways.

Industrial Applications: It is investigated for its potential use in the production of specialty chemicals and intermediates for various industrial processes.

Mechanism of Action

The mechanism of action of 1-(3-chlorophenyl)-N-(2,6-dimethylphenyl)-4-oxo-1,4-dihydropyridazine-3-carboxamide involves its interaction with specific molecular targets and pathways. In medicinal chemistry, it may act by inhibiting enzymes or receptors involved in inflammatory or cancerous processes. The compound’s structural features allow it to bind to these targets with high affinity, leading to the modulation of biological activities and therapeutic effects.

Comparison with Similar Compounds

1-(3-chlorophenyl)-N-(2,6-dimethylphenyl)-4-oxo-1,4-dihydropyridazine-3-carboxamide can be compared with other pyridazine derivatives, such as:

1-(4-chlorophenyl)-N-(2,6-dimethylphenyl)-4-oxo-1,4-dihydropyridazine-3-carboxamide: Similar structure but with a different position of the chlorine atom, which may affect its reactivity and biological activity.

1-(3-chlorophenyl)-N-(2,4-dimethylphenyl)-4-oxo-1,4-dihydropyridazine-3-carboxamide: Variation in the position of the methyl groups, leading to differences in chemical properties and applications.

1-(3-bromophenyl)-N-(2,6-dimethylphenyl)-4-oxo-1,4-dihydropyridazine-3-carboxamide:

The uniqueness of 1-(3-chlorophenyl)-N-(2,6-dimethylphenyl)-4-oxo-1,4-dihydropyridazine-3-carboxamide lies in its specific combination of functional groups and structural features, which contribute to its distinct chemical and biological properties.